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Compound of Interest

Compound Name:
2-(2-Formyl-3-

methylphenoxy)acetamide

Cat. No.: B8576335

Get Quote

Safety Monograph: Phenoxyacetamide Intermediates in Drug Discovery

Executive Technical Summary Phenoxyacetamide (2-phenoxyacetamide, CAS 621-88-5) and

its derivatives represent a critical scaffold in medicinal chemistry, serving as intermediates for

non-steroidal anti-inflammatory drugs (NSAIDs), proteasome inhibitors, and novel antimicrobial

agents.[1] While the core phenoxyacetamide structure typically presents as a moderate irritant,

its synthesis and functionalization involve high-hazard precursors—specifically

-chloroacetamides and phenols—that require rigorous containment strategies.[1]

This guide bridges the gap between a standard Safety Data Sheet (SDS) and practical

laboratory application, focusing on the causality of hazards and the process safety required

during synthesis and handling.

Part 1: Chemical Profile & Molecular Logic
Understanding the physicochemical properties is the first line of defense.[1] The stability of the

amide bond and the lipophilicity of the phenoxy group dictate both the handling requirements

and the biological bioavailability (and thus toxicity).[1]
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Table 1: Physicochemical Profile of 2-Phenoxyacetamide

Property Value Operational Implication

CAS Number 621-88-5
Unique identifier for

inventory/waste tracking.[1]

Molecular Formula

ngcontent-ng-c2977031039=""

_nghost-ng-c1310870263=""

class="inline ng-star-inserted">
MW 151.16 g/mol .[1][2][3]

Physical State Solid (Crystalline Powder)
Dust generation is the primary

exposure vector.[1]

Melting Point 101–103 °C

Stable solid at room temp; melt

processing requires temp

control.[1]

Solubility
Low in water; Soluble in EtOH,

DMSO

Use organic solvents for spill

cleanup; aqueous rinse is

inefficient.[1]

Partition Coeff. LogP ~0.8
Moderate lipophilicity; potential

for dermal absorption.[1]

Reactivity Stable Amide

Hydrolyzes only under strong

acid/base reflux (

or

).[1]
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Process Insight: The relatively low melting point implies that during high-energy milling or

uncontrolled exothermic reactions, the material may fuse or sublime, creating an inhalation

hazard distinct from simple dust.

Part 2: Hazard Mechanics & Toxicology
The safety profile of phenoxyacetamide intermediates is bifurcated: the final scaffold is a

moderate irritant, but the synthetic precursors are severe sensitizers and cytotoxins.[1]

The Precursor Paradox (Synthesis Hazards)
The most common synthetic route involves the O-alkylation of phenol with 2-chloroacetamide.

[1]

2-Chloroacetamide (Precursor): A potent alkylating agent.[1] It reacts with nucleophilic

residues (cysteine/lysine) in proteins, leading to skin sensitization (H317) and reproductive

toxicity (H361).[1]

Phenol (Precursor): A severe corrosive and systemic toxin that rapidly penetrates skin,

causing protein denaturation and nerve damage.[1]

The Phenoxyacetamide Scaffold (Product Hazards)
Once the ether linkage is formed, the alkylating potential of the alpha-carbon is significantly

reduced.[1] However, the resulting amide retains biological activity:

Acute Toxicity (Oral): Classified as Category 4 (H302).[1][4][5] The amide moiety can be

metabolically cleaved to release ammonia and the corresponding phenoxyacetic acid.[1]

Irritation (H315, H319): The compound acts as a surfactant-like irritant to mucous

membranes.[1]
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Specific Target Organ Toxicity (STOT-SE 3): Inhalation of dust triggers inflammatory

responses in the upper respiratory tract.[1]

Mechanism of Action: Unlike its chloro- precursors, phenoxyacetamide does not readily alkylate

DNA/proteins.[1] Its toxicity is primarily driven by metabolic hydrolysis and local tissue irritation.

[1]

Part 3: Operational Safety & Synthesis Workflow
This section details the safety protocols for synthesizing and handling phenoxyacetamide,

emphasizing the transition from high-hazard precursors to the final product.[1]

Synthesis Safety Logic
The following diagram illustrates the critical control points (CCPs) during the synthesis.
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Precursors:
Phenol (Corrosive) + 2-Chloroacetamide (Sensitizer)

Reaction Phase:
Base Catalysis (K2CO3/Acetone)
Risk: Exotherm & Vapor Release

 PPE: Butyl Gloves + Faceshield

Quench & Workup:
Acid/Water Wash

Risk: Phenol Residue Exposure

 Control: Temp < 60°C

Isolation:
Filtration/Recrystallization

Risk: Dust Generation

 Verification: pH Check

Final Product:
2-Phenoxyacetamide

Risk: Irritant (Skin/Eye)

 Control: Local Exhaust Vent

Click to download full resolution via product page

Figure 1: Synthesis Safety Workflow highlighting the transition from high-hazard precursors

(Red) to moderate-hazard product (Green).

Protocol: Safe Handling & Storage
Engineering Controls:

Powder Handling: All weighing of solid phenoxyacetamide must occur inside a HEPA-

filtered weigh station or fume hood to prevent inhalation (H335).[1]
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Synthesis: Reactions involving 2-chloroacetamide must be performed in a certified fume

hood with a face velocity

.[1]

Personal Protective Equipment (PPE):

Gloves: Nitrile gloves (0.11 mm) are sufficient for the solid final product.[1] However,

during synthesis (presence of Phenol/Chloroacetamide), Double-gloving (Laminate inner /

Nitrile outer) is mandatory.[1]

Respiratory: If engineering controls fail or during spill cleanup, use a P2/P3 particulate

respirator.[1]

Storage:

Store in a cool, dry place (

).[1]

Segregation: Keep away from strong oxidizers (peroxides) and strong bases (NaOH) to

prevent uncontrolled hydrolysis or oxidation.[1]

Part 4: Emergency Response Protocols
Standard First Aid is insufficient without understanding the compound's solubility and reactivity.

[1]

Exposure Response Workflow

Exposure Incident

Dermal Contact
(Dust/Solution)

Eye Contact
(Particulates)

Inhalation
(Dust Cloud)

Brush off dry solid first,
then wash w/ Soap & Water

(15 mins)

Irrigate w/ Saline/Water
(15 mins, lift lids)

Move to Fresh Air
Support Breathing

Seek Medical Advice
(Show SDS/CAS 621-88-5)
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Figure 2: Decision logic for acute exposure incidents.[1]

Specific Spill Procedures:

Dry Spill: Do not dry sweep.[1] Use a HEPA vacuum or wet-wipe method to prevent

aerosolization.[1]

Solvent Spill: Absorb with inert material (vermiculite).[1] Do not use combustible materials

(sawdust) if strong oxidizers are present in the mixture.[1]

Decontamination: Clean surfaces with a dilute surfactant (soap) solution.[1] Water alone is

ineffective due to low solubility.[1]

Part 5: Regulatory & Ecological Context
GHS Classification:

Warning: H302 (Harmful if swallowed), H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1]

[5] Irrit.).

Ecological Impact:

While not classified as a marine pollutant, phenoxyacetamide derivatives can be toxic to

aquatic life (LC50 values vary by substitution).[1] Do not allow entry into drains.[1][5]

Waste Disposal:

Dispose of as hazardous chemical waste.[1] Incineration is the preferred method to

destroy the amide bond and aromatic ring.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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